Cas no 2171193-00-1 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid)
4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid
- 2171193-00-1
- 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid
- EN300-1574623
-
- Inchi: 1S/C26H32N2O5/c1-4-17(15-23(29)27-14-13-26(2,3)24(30)31)28-25(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17-/m1/s1
- InChI Key: BROFZCSRTOVHOY-QGZVFWFLSA-N
- SMILES: O(C(N[C@H](CC)CC(NCCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574623-0.05g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid |
2171193-00-1 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574623-0.1g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid |
2171193-00-1 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574623-0.25g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid |
2171193-00-1 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574623-0.5g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid |
2171193-00-1 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574623-1.0g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid |
2171193-00-1 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574623-2.5g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid |
2171193-00-1 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574623-5.0g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid |
2171193-00-1 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574623-10.0g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid |
2171193-00-1 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574623-50mg |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid |
2171193-00-1 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574623-100mg |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylbutanoic acid |
2171193-00-1 | 100mg |
$2963.0 | 2023-09-24 |
4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid
Comprehensive Overview of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid (CAS No. 2171193-00-1)
The compound 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid (CAS No. 2171193-00-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and the 2,2-dimethylbutanoic acid moiety, make it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, bioconjugation, and proteomics.
In recent years, the demand for Fmoc-protected amino acids like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing interest in peptide-based therapeutics. This compound is particularly relevant in the development of targeted drug delivery systems and precision medicine, aligning with current trends in personalized healthcare. Its chiral center (3R configuration) ensures high stereochemical purity, a critical factor for enantioselective synthesis and biological activity optimization.
The Fmoc group in CAS No. 2171193-00-1 provides excellent stability under mild conditions, making it ideal for stepwise peptide assembly. This feature is especially valuable for synthesizing complex peptide sequences and modified peptides with unnatural amino acids. Additionally, the compound’s carboxylic acid functionality allows for further derivatization, enabling its use in linker chemistry and biomolecule conjugation. These properties address common search queries such as "Fmoc-amino acid applications" and "peptide synthesis reagents," highlighting its versatility in modern chemical biology.
From an SEO perspective, this compound aligns with trending topics like "green chemistry in peptide synthesis" and "sustainable pharmaceutical intermediates." Its efficient deprotection kinetics and compatibility with environmentally friendly solvents make it a preferred choice for labs aiming to reduce chemical waste. Furthermore, its role in antibody-drug conjugates (ADCs) and diagnostic probes resonates with searches related to "next-generation biotherapeutics" and "molecular imaging agents."
Quality control of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid is paramount, as impurities can affect peptide yield and purity. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its chemical identity and optical purity. These methods address frequent user questions like "how to validate Fmoc-amino acids" and "QC standards for peptide building blocks."
In summary, CAS No. 2171193-00-1 represents a critical tool for researchers exploring peptide engineering and drug development. Its combination of structural robustness, synthetic flexibility, and bioapplicability ensures its prominence in both academic and industrial settings. As the field evolves, this compound will likely play a pivotal role in addressing challenges like "peptide stability" and "scalable synthesis," further cementing its relevance in life sciences.
2171193-00-1 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)